Cas no 869079-28-7 (6-bromo-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl furan-2-carboxylate)

• Product Name: 6-bromo-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl furan-2-carboxylate
• CAS No: 869079-28-7
• MF: C₂₃H₁₁BrO₇
• MW: 479.233246088028
• CID: 5853868
• PubChem ID: 16450198
• Update Time: 2025-10-17

6-bromo-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• [4-(6-bromo-2-oxochromen-3-yl)-2-oxochromen-7-yl] furan-2-carboxylate
• VU0489609-1
• 869079-28-7
• F1861-0179
• 6-bromo-2,2'-dioxo-2H,2'H-[3,4'-bichromene]-7'-yl furan-2-carboxylate
• 6-bromo-2,2'-dioxo-2H,2'H-[3,4'-bichromen]-7'-yl furan-2-carboxylate
• AKOS002255175
• 4-(6-bromo-2-oxochromen-3-yl)-2-oxochromen-7-yl furan-2-carboxylate
• 6-bromo-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl furan-2-carboxylate

• Inchi： 1S/C23H11BrO7/c24-13-3-6-18-12(8-13)9-17(22(26)31-18)16-11-21(25)30-20-10-14(4-5-15(16)20)29-23(27)19-2-1-7-28-19/h1-11H
• InChI Key： ICHHMVPNOLHHDF-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(OC1=CC2OC(=O)C=C(C3=CC4=C(OC3=O)C=CC(Br)=C4)C=2C=C1)=O

Computed Properties

• Exact Mass: 477.96882g/mol
• Monoisotopic Mass: 477.96882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 834
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 92Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 6-bromo-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl furan-2-carboxylate

Introduction to 6-bromo-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl furan-2-carboxylate (CAS No. 869079-28-7)

6-bromo-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl furan-2-carboxylate (CAS No. 869079-28-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a bichromene core and a furan carboxylate moiety. The presence of these functional groups endows the molecule with a range of potential applications, from pharmaceutical development to advanced materials research.

The bichromene core is a bicyclic structure that consists of two chromene units fused together. Chromenes are well-known for their photochromic properties and their ability to undergo reversible structural changes upon exposure to light. This property makes 6-bromo-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl furan-2-carboxylate an attractive candidate for the development of photoresponsive materials and smart coatings. Additionally, the furan carboxylate moiety adds further complexity and reactivity to the molecule, enhancing its potential for use in various chemical reactions and biological interactions.

Recent studies have highlighted the potential of 6-bromo-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl furan-2-carboxylate in medicinal chemistry. One notable application is its use as a scaffold for the development of new drugs targeting specific biological pathways. For instance, researchers have explored its potential as an inhibitor of certain enzymes involved in disease processes. The bromo substituent on the bichromene core can influence the molecule's binding affinity and selectivity, making it a valuable tool for fine-tuning drug candidates.

In the context of materials science, 6-bromo-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl furan-2-carboxylate has been investigated for its photochromic properties. Photochromic materials are capable of changing color or transparency in response to light exposure, which makes them useful in applications such as adaptive lenses, smart windows, and data storage devices. The unique combination of the bichromene core and the furan carboxylate moiety in this compound provides a robust platform for developing advanced photoresponsive materials with enhanced performance and stability.

The synthesis of 6-bromo-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl furan-2-carboxylate involves several steps that require precise control over reaction conditions and reagents. Typically, the synthesis begins with the formation of the bichromene core through a series of condensation reactions followed by functionalization steps to introduce the bromo and furan carboxylate groups. The final product is obtained through careful purification techniques to ensure high purity and yield.

From a safety perspective, 6-bromo-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl furan-2-carboxylate should be handled with appropriate precautions due to its complex structure and potential reactivity. It is important to follow standard laboratory safety protocols when working with this compound to ensure the well-being of researchers and maintain the integrity of experimental results.

In conclusion, 6-bromo-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl furan-2-carboxylate (CAS No. 869079-28-7) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and functional groups make it an attractive candidate for further research and development in various applications. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.